Cas no 2172079-49-9 (2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}cyclopentyl)acetic acid)

• Product Name: 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}cyclopentyl)acetic acid
• CAS No: 2172079-49-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6571056
• PubChem ID: 165960132
• Update Time: 2025-06-28

2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}cyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}cyclopentyl)acetic acid
• EN300-1543403
• 2172079-49-9
• 2-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}cyclopentyl)acetic acid

• Inchi： 1S/C27H32N2O5/c1-2-17(26(32)29-24-13-7-8-18(24)14-25(30)31)15-28-27(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23-24H,2,7-8,13-16H2,1H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： YLQPEPJKGHMXFT-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)NC1CCCC1CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}cyclopentyl)acetic acid

Comprehensive Overview of 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}cyclopentyl)acetic acid (CAS No. 2172079-49-9)

In the realm of organic chemistry and pharmaceutical research, 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}cyclopentyl)acetic acid (CAS No. 2172079-49-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group serves as a protective moiety, ensuring selective reactivity during complex chemical reactions, a feature highly valued in modern synthetic methodologies.

The molecular architecture of 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}cyclopentyl)acetic acid combines a cyclopentyl ring with an acetic acid side chain, further functionalized with an Fmoc-aminomethylbutanamido group. This design enhances its solubility in organic solvents, making it a versatile building block for solid-phase peptide synthesis (SPPS). Researchers frequently inquire about its stability under acidic conditions and compatibility with coupling reagents, topics that align with current trends in optimizing peptide yield and purity.

Recent advancements in bioconjugation techniques and targeted drug delivery systems have further elevated the relevance of this compound. For instance, its Fmoc group can be selectively deprotected under mild basic conditions, a property exploited in the synthesis of theranostic agents—a hot topic in precision medicine. Additionally, its cyclopentylacetic acid backbone contributes to conformational rigidity, a desirable trait for designing peptide-based inhibitors against enzymatic targets.

From an industrial perspective, CAS No. 2172079-49-9 is often searched alongside terms like scalable synthesis and cost-effective purification, reflecting the growing demand for efficient production workflows. Analytical data, including HPLC purity profiles and mass spectrometry characterization, are frequently requested by quality control teams, underscoring the compound's role in high-stakes applications such as GMP-compliant manufacturing.

Environmental and regulatory considerations also play a pivotal role in discussions about this compound. Its biodegradability and green chemistry alternatives for its synthesis are increasingly explored, mirroring the broader shift toward sustainable practices in chemical industries. Notably, the Fmoc-protected intermediate has been evaluated for low toxicity profiles in preclinical studies, a factor critical for its adoption in biopharmaceutical formulations.

In summary, 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}cyclopentyl)acetic acid exemplifies the intersection of innovation and practicality in synthetic chemistry. Its multifaceted applications—from peptide therapeutics to material science—continue to inspire research, while its CAS No. 2172079-49-9 remains a key identifier for procurement and regulatory compliance. As the scientific community delves deeper into structure-activity relationships and process optimization, this compound is poised to remain a cornerstone of cutting-edge chemical research.